8-(4-Benzylpiperazin-1-yl)-7-ethyl-3-methylpurine-2,6-dione

• IUPAC Name: 8-(4-benzylpiperazin-1-yl)-7-ethyl-3-methylpurine-2,6-dione
• InChI: InChI=1S/C19H24N6O2/c1-3-25-15-16(22(2)19(27)21-17(15)26)20-18(25)24-11-9-23(10-12-24)13-14-7-5-4-6-8-14/h4-8H,3,9-13H2,1-2H3,(H,21,26,27)
• InChI Key: OTACTVQHYMMTKQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(N=C1N3CCN(CC3)CC4=CC=CC=C4)N(C(=O)NC2=O)C
• Molecular Formula: C19H24N6O2
• Molecular Weight: 368.4 g/mol

Description

8-(4-Benzylpiperazin-1-yl)-7-ethyl-3-methylpurine-2,6-dione is a compound that belongs to the class of xanthine derivatives. It has been studied for its potential use as a drug for the treatment of various diseases.

Scientific Research Applications

Synthesis and Chemical Properties
The scientific research applications of 8-(4-Benzylpiperazin-1-yl)-7-ethyl-3-methylpurine-2,6-dione revolve primarily around its synthesis, chemical properties, and potential biological activities. Research has shown that compounds within this chemical class, such as diketopiperazines, exhibit a range of biological activities, including anticonvulsant, analgesic, and antiproliferative effects. For example, diketopiperazine derivatives have been isolated from marine-derived actinomycete Streptomyces sp., displaying modest antivirus activity against influenza A (H1N1) virus. These derivatives highlight the compound's relevance in medicinal chemistry, especially for designing new therapeutic agents with potential psychotropic activity (Pei-Pei Wang et al., 2013).

Potential Anticonvulsant and Antiproliferative Activities
The anticonvulsant properties of N-(4-methylpiperazin-1-yl)- and N-[3-(4-methyl-piperazin-1-yl)propyl] derivatives of 3-aryl- and 3-spirocycloalkyl-pyrrolidine-2,5-dione derivatives have been explored, indicating the utility of such compounds in developing new treatments for seizure disorders (J. Obniska et al., 2005). Moreover, the analgesic activity of new 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives with terminal carboxylic, ester, or amide moieties has been investigated, providing insights into their potential as new classes of analgesic and anti-inflammatory agents (M. Zygmunt et al., 2015).

Role in Organic Synthesis
Research into the chemical reactivity of compounds related to this compound has highlighted their role in organic synthesis. For instance, the synthesis and crystal structures of arylpiperazine compounds have been documented, providing valuable information for the design of molecules with potential antitumor activity (Jinhui Zhou et al., 2017). This research underscores the importance of structural analysis in the development of new pharmacological agents.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2h-chromen-2-one, have been reported to exhibit significant antimicrobial activity .

Mode of Action

It is suggested that similar compounds may interact with their targets, leading to changes that result in their antimicrobial activity .

Biochemical Pathways

Similar compounds have been reported to inhibit carbonic anhydrase (ca), a crucial enzyme involved in maintaining ph and co2 homeostasis, respiration, bone resorption, and electrolyte secretion in various tissues .

Result of Action

Similar compounds have been reported to exhibit significant antimicrobial activity .